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Abstract

Triisononanoin, a triester of glycerin and isononanoic acid, is a versatile synthetic emollient
and viscosity-controlling agent with widespread applications in the cosmetic and personal care
industries. This technical guide provides a comprehensive analysis of its chemical structure,
physicochemical properties, synthesis, and analytical characterization. Detailed experimental
methodologies are presented to facilitate further research and application in various scientific
and industrial settings.

Chemical Identity and Structure

Triisononanoin is the triester formed from the esterification of one molecule of glycerin with
three molecules of isononanoic acid. Isononanoic acid is a branched-chain nine-carbon fatty
acid, with the most common isomer being 3,5,5-trimethylhexanoic acid.

Molecular Formula: C3oHs60s[1]
IUPAC Name: 2,3-bis(3,5,5-trimethylhexanoyloxy)propyl 3,5,5-trimethylhexanoate[1]
CAS Numbers: 56554-53-1, 206354-95-2[1][2]

Synonyms: Glyceryl triisononanoate, Propane-1,2,3-triyl 3,5,5-trimethylhexanoate[1][2]
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To visualize the chemical structure and the synthetic relationship, the following diagram is
provided:
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Figure 1: Synthesis of Triisononanoin from Glycerol and Isononanoic Acid.

Physicochemical Properties

A summary of the key physicochemical properties of Triisononanoin is presented in Table 1.
This data is essential for formulation development, safety assessment, and understanding its
behavior in various systems.

Property Value Reference
Molecular Weight 512.77 g/mol [1]
Appearance Clear, odorless liquid

516.00 to 517.00 °C @ 760.00

Boiling Point
mm Hg (est.)
Melting Point Not available
Density ~0.95 g/cm?3 (estimated)
B Insoluble in water; Soluble in
Solubility
alcohol
logP (octanol/water) 8.9 (estimated) [1]

Synthesis of Triisononanoin
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Triisononanoin is synthesized via the Fischer-Speier esterification of glycerol with isononanoic
acid.[3] This reaction is typically catalyzed by a strong acid and involves the removal of water to
drive the equilibrium towards the formation of the triester.

General Experimental Protocol: Fischer-Speier
Esterification

The following protocol outlines a general procedure for the synthesis of Triisononanoin.
Researchers should optimize the reaction conditions based on their specific laboratory setup
and desired product purity.

Materials:

Glycerol (1.0 molar equivalent)

¢ Isononanoic acid (3.3 molar equivalents, slight excess to drive the reaction)
o Acid catalyst (e.g., p-toluenesulfonic acid, 0.02 molar equivalents)

o Toluene (as a solvent for azeotropic removal of water)

e 5% (w/v) Sodium bicarbonate solution

e Anhydrous magnesium sulfate

» Organic solvent for extraction (e.g., ethyl acetate)

Apparatus:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel
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e Rotary evaporator
Procedure:

e To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add
glycerol, isononanoic acid, p-toluenesulfonic acid, and toluene.

o Heat the reaction mixture to reflux with vigorous stirring. The water produced during the
esterification will be collected in the Dean-Stark trap.

o Monitor the reaction progress by measuring the amount of water collected. The reaction is
considered complete when the theoretical amount of water has been collected.

o Cool the reaction mixture to room temperature.
» Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

» Wash the organic layer sequentially with 5% sodium bicarbonate solution (to neutralize the
acid catalyst) and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator to obtain the crude Triisononanoin.

 Purify the crude product by vacuum distillation or column chromatography if necessary.
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Synthesis Workflow
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Figure 2: General workflow for the synthesis and purification of Triisononanoin.
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Analytical Characterization

The identity and purity of synthesized Triisononanoin can be confirmed using a variety of
analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile
compounds.

Experimental Protocol:

 Instrument: Gas chromatograph coupled to a mass spectrometer.
e Column: A non-polar capillary column (e.g., DB-5ms) is suitable.
o Carrier Gas: Helium at a constant flow rate.

 Injection: A small amount of the sample dissolved in a suitable solvent (e.g., hexane) is
injected in split mode.

o Oven Program: A temperature gradient program is used to separate the components. For
example, start at 150°C, hold for 1 minute, then ramp to 300°C at 10°C/min, and hold for 10
minutes.

» MS Detection: The mass spectrometer is operated in electron ionization (EI) mode, scanning
a mass range of m/z 50-600.

The resulting mass spectrum can be compared with reference libraries for identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are invaluable for elucidating the chemical structure of
Triisononanoin.

Experimental Protocol:

e Instrument: NMR spectrometer (e.g., 400 MHz).
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e Solvent: Deuterated chloroform (CDCIs).

e Procedure: Dissolve a small amount of the sample in the deuterated solvent and acquire the
1H and 3C NMR spectra.

The expected chemical shifts in the *H NMR spectrum would include signals for the methyl and
methylene protons of the isononanoyl chains and the glyceryl backbone. The 13C NMR
spectrum would show characteristic signals for the carbonyl carbons of the ester groups, as
well as the carbons of the alkyl chains and the glycerol moiety.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.
Experimental Protocol:
e Instrument: FTIR spectrometer.

o Sample Preparation: A thin film of the liquid sample can be placed between two salt plates
(e.g., NaCl or KBr).

¢ Analysis: The infrared spectrum is recorded over a range of 4000-400 cm~1.

Key characteristic absorption bands for Triisononanoin would include a strong C=0 stretching
vibration for the ester functional group (around 1740 cm~1) and C-H stretching vibrations for the
alkyl chains (around 2800-3000 cm™1).
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Analytical Workflow
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Figure 3: A logical workflow for the analytical characterization of Triisononanoin.

Applications and Safety

Triisononanoin is primarily used in cosmetic and personal care products as a skin-
conditioning agent and a viscosity-controlling agent.[4] Its emollient properties help to soften
and smooth the skin, while its ability to modify viscosity allows for the desired texture in
formulations such as creams, lotions, and makeup. It is generally considered safe for use in
cosmetics, with a low potential for irritation and sensitization.

Conclusion

This technical guide has provided a detailed overview of the chemical structure, properties,
synthesis, and analysis of Triisononanoin. The presented information and experimental
protocols offer a valuable resource for researchers, scientists, and drug development
professionals working with this versatile compound. The combination of its favorable
physicochemical properties and established safety profile makes Triisononanoin a significant
ingredient in various formulations, with potential for further applications in diverse scientific
fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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